Cas no 2171622-24-3 (3-bis(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-bis(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171622-24-3
• MF: C₂₃H₂₂F₄N₂O₅
• MW: 482.424800395966
• CID: 6233142
• PubChem ID: 165509848
• Update Time: 2025-11-04

3-bis(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bis(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1559715
• 3-[bis(2,2-difluoroethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171622-24-3

• Inchi： 1S/C23H22F4N2O5/c24-19(25)10-29(11-20(26)27)22(32)18(9-21(30)31)28-23(33)34-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-20H,9-12H2,(H,28,33)(H,30,31)
• InChI Key： ZTINFNIRFFTIID-UHFFFAOYSA-N
• SMILES： FC(CN(CC(F)F)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 482.14648445g/mol
• Monoisotopic Mass: 482.14648445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-bis(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-Bis(2,2-Difluoroethyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview

3-Bis(2,2-difluoroethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid (CAS No: 2171622-24-3) is a complex organic compound with significant applications in the field of medicinal chemistry and biochemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The chemical structure of 3-bis(2,2-difluoroethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid is notable for its combination of fluorinated groups and protective moieties. The presence of difluoroethyl groups enhances the compound's stability and bioavailability, while the fluorenylmethoxycarbonyl (Fmoc) group serves as a protective unit during peptide synthesis. This dual functionality makes the compound a valuable tool in peptide chemistry and drug design.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the development of anti-cancer agents and antibiotics. The difluoroethyl substituents in this compound contribute to its lipophilicity, which is crucial for crossing biological membranes and targeting specific cellular pathways. Researchers have also explored the use of Fmoc groups in improving the efficiency of solid-phase peptide synthesis (SPPS), a technique widely used in the pharmaceutical industry.

The synthesis of 3-bis(2,2-difluoroethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid involves a multi-step process that combines fluorination and protective group chemistry. Key steps include the introduction of difluoroethyl groups via electrophilic substitution and the installation of the Fmoc group through nucleophilic acyl substitution. These reactions are optimized to ensure high yields and purity, making the compound suitable for large-scale production.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity and cellular signaling pathways. Its ability to inhibit key enzymes involved in cancer progression has been extensively studied, with encouraging results reported in recent literature. Additionally, the compound's role as a building block in peptide synthesis has been validated in numerous research settings, underscoring its versatility in medicinal chemistry.

From an environmental standpoint, the ecological impact of fluorinated compounds remains a topic of interest. While their stability contributes to their effectiveness in therapeutic applications, it also raises concerns about their persistence in ecosystems. Ongoing research is focused on developing sustainable synthesis methods and evaluating the environmental fate of such compounds to ensure their safe use.

In conclusion, 3-bis(2,2-difluoroethyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure, combined with recent research findings, positions it as a valuable asset in drug discovery and peptide synthesis. As further studies unravel its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.